Cas no 83621-99-2 (4-(N,N-dipropylglycyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one)

• Product name: 4-(N,N-dipropylglycyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one
• CAS No: 83621-99-2
• MF: C₂₁H₂₈N₄O₂
• MW: 368.47262
• CID: 1810825
• PubChem ID: 3068587

4-(N,N-dipropylglycyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-dipropylglycyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one
• 10-[2-(dipropylamino)acetyl]-1,3-dimethyl-5H-pyrrolo[2,3-c][1,5]benzodiazepin-4-one
• SCHEMBL10967720
• Pyrrolo(3,2-b)(1,5)benzodiazepin-10(1H)-one, 4,9-dihydro-1,3-dimethyl-4- ((dipropylamino)acetyl)-
• 83621-99-2
• DTXSID00232460

• Inchi： InChI=1S/C21H28N4O2/c1-5-11-24(12-6-2)14-18(26)25-17-10-8-7-9-16(17)22-21(27)20-19(25)15(3)13-23(20)4/h7-10,13H,5-6,11-12,14H2,1-4H3,(H,22,27)
• InChI Key： KXMPBNFHIHLBEU-UHFFFAOYSA-N
• SMILES： CCCN(CCC)CC(=O)N1C2=CC=CC=C2NC(=O)C3=C1C(=CN3C)C

Computed Properties

• Exact Mass: 368.221
• Monoisotopic Mass: 368.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų
• XLogP3: 3

Experimental Properties

• Density: 1.17
• Boiling Point: 525.8°C at 760 mmHg
• Flash Point: 271.8°C
• Refractive Index: 1.602